Cas no 848752-24-9 (ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate)

• Product Name: ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate
• CAS No: 848752-24-9
• MF: C₂₀H₁₈O₈S
• MW: 418.417125225067
• CID: 5419901
• Update Time: 2025-11-01

ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((2-methyl-7-((methylsulfonyl)oxy)-4-oxo-4H-chromen-3-yl)oxy)benzoate
• Benzoic acid, 4-[[2-methyl-7-[(methylsulfonyl)oxy]-4-oxo-4H-1-benzopyran-3-yl]oxy]-, ethyl ester
• ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate

• Inchi： 1S/C20H18O8S/c1-4-25-20(22)13-5-7-14(8-6-13)27-19-12(2)26-17-11-15(28-29(3,23)24)9-10-16(17)18(19)21/h5-11H,4H2,1-3H3
• InChI Key： CSQPQYMEFQHEIF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(OS(C)(=O)=O)C=C3OC=2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate

Ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate: A Comprehensive Overview

Ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate, with CAS No. 848752-24-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and biochemistry. This compound is characterized by its complex structure, which includes a chromen ring system and a methanesulfonyloxy group, making it a promising candidate for various applications in drug development and chemical synthesis.

The structure of ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate is notable for its intricate arrangement of functional groups. The chromen ring system, which is a benzopyran derivative, plays a crucial role in determining the compound's pharmacokinetic properties. The methanesulfonyloxy group attached to the chromen ring enhances the compound's bioavailability and stability, making it suitable for use in therapeutic agents. Recent studies have highlighted the potential of this compound as a precursor for developing novel anti-inflammatory drugs, particularly due to its ability to modulate key inflammatory pathways.

In terms of synthesis, ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate can be prepared through a multi-step process involving advanced organic chemistry techniques. The synthesis typically begins with the preparation of the chromen ring system, followed by the introduction of the methanesulfonyloxy group. This process requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have recently explored the use of mild reaction conditions and catalytic systems to streamline the synthesis process, making it more efficient and scalable for industrial applications.

The pharmacological properties of ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate have been extensively studied in preclinical models. Studies have demonstrated that this compound exhibits potent anti-inflammatory activity, particularly in models of chronic inflammation. Additionally, it has shown promise as a potential antioxidant agent, capable of neutralizing reactive oxygen species and protecting cells from oxidative damage. These findings have led to further investigations into its potential use in treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

In recent years, there has been growing interest in exploring the use of ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate as a lead compound for drug discovery. Its unique structure provides a platform for further chemical modifications, enabling researchers to design derivatives with enhanced potency and selectivity. For instance, modifications to the methanesulfonyloxy group have been shown to significantly impact the compound's pharmacokinetic profile, offering new avenues for optimizing its therapeutic potential.

Beyond its pharmacological applications, ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4 oxo 4H chromen 3 yl oxy}benzoate has also found utility in other areas of chemistry. Its structural complexity makes it an ideal candidate for studying chemical reactivity and catalytic processes. Researchers have utilized this compound as a model system for investigating various reaction mechanisms, including nucleophilic substitutions and oxidative transformations. These studies have contributed valuable insights into the behavior of similar compounds under different reaction conditions.

In conclusion, ethyl 4-{7-(methanesulfonyloxy)-2-methyl-4 oxo 4H chromen 3 yl oxy}benzoate (CAS No. 848752 24 9) represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with its promising pharmacological properties, positions it as a valuable tool for drug discovery and development. As research continues to uncover new applications and optimizations for this compound, its role in advancing medical science is likely to grow even further.